Cas no 157846-99-6 ((1-Methyl-1H-pyrrol-2-yl)(4-nitrophenyl)methanone)

• Product Name: (1-Methyl-1H-pyrrol-2-yl)(4-nitrophenyl)methanone
• CAS No: 157846-99-6
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 2779803
• PubChem ID: 2308030
• Update Time: 2025-04-21

(1-Methyl-1H-pyrrol-2-yl)(4-nitrophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• BCYUCOTXUBWXBX-UHFFFAOYSA-N
• DTXSID70368003
• (1-Methyl-1H-pyrrol-2-yl)(4-nitrophenyl)-methanone
• 157846-99-6
• Oprea1_354546
• Z56774154
• SCHEMBL6324751
• AKOS003629934
• (4-nitro-phenyl)-(1-methyl-1H-pyrrol-2-yl)-methanone
• DTXCID80319041
• (1-Methyl-1H-pyrrol-2-yl)(4-nitrophenyl)methanone

• Inchi： 1S/C12H10N2O3/c1-13-8-2-3-11(13)12(15)9-4-6-10(7-5-9)14(16)17/h2-8H,1H3
• InChI Key： BCYUCOTXUBWXBX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1=CC=CN1C

Computed Properties

• Exact Mass: 230.06914219Da
• Monoisotopic Mass: 230.06914219Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų